Cas no 1246815-34-8 (3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3)

• Product Name: 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3
• CAS No: 1246815-34-8
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• CID: 4551846
• Update Time: 2025-11-01

3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3
• 1-(3-AMino-5-trifluoroMethylphenyl)-4-MethyliMidazole-d3
• 3-(4-Methyl-1H-iMidazol-1-yl)-5-(trifluoroMethyl)benzenaMine-d3

• Inchi： 1S/C11H10F3N3/c1-7-5-17(6-16-7)10-3-8(11(12,13)14)2-9(15)4-10/h2-6H,15H2,1H3
• InChI Key： WWTGXYAJVXKEKL-UHFFFAOYSA-N
• SMILES： C(C1=CC(N)=CC(N2C=NC(C([H])([H])[H])=C2)=C1)(F)(F)F

Additional information on 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3

Professional Introduction to 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 (CAS No. 1246815-34-8)

3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3, a compound with the CAS number 1246815-34-8, represents a significant advancement in the field of chemical and pharmaceutical research. This is particularly true given its structural complexity and the potential applications it holds within the realm of medicinal chemistry. The compound's unique structure, featuring a trifluoromethyl group and a deuterated version of aniline, positions it as a valuable tool for researchers exploring novel therapeutic agents.

The trifluoromethylaniline moiety is a key feature of this molecule, contributing to its electronic properties and reactivity. Trifluoromethyl groups are widely recognized for their ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This makes 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 an attractive candidate for further investigation in drug design and development.

In recent years, there has been growing interest in the use of deuterated compounds in pharmaceuticals. Deuterium labeling, as seen in this compound with the "-d3" suffix, can alter the pharmacokinetic properties of molecules, potentially leading to improved bioavailability and reduced metabolic clearance. The incorporation of deuterium atoms can also help in understanding the mechanism of action of drugs by providing insights into their metabolic pathways.

The imidazole ring in 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 adds another layer of complexity and functionality to the molecule. Imidazole derivatives are well-known for their role in various biological processes and have been extensively studied for their potential as pharmaceuticals. The presence of a methyl group on the imidazole ring further modulates its reactivity and interactions with biological targets.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in drug discovery. Compounds like 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 provide a rich scaffold for exploring these relationships. By systematically modifying different parts of the molecule, researchers can gain valuable insights into how structural changes affect biological activity.

One of the most exciting applications of this compound is in the development of new therapeutic agents. The combination of a trifluoromethyl group, an imidazole ring, and deuterium labeling makes 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 a versatile building block for designing molecules with enhanced pharmacological properties. For instance, it could be used to develop drugs that target specific enzymes or receptors involved in diseases such as cancer or inflammation.

The pharmaceutical industry has been particularly interested in trifluoromethyl-substituted compounds due to their favorable pharmacokinetic profiles. These compounds often exhibit improved solubility, stability, and bioavailability, which are crucial factors for successful drug development. 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 aligns well with these expectations and could serve as a lead compound for further optimization.

In addition to its potential as a drug candidate, 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 also has applications in chemical synthesis. Its unique structure makes it a valuable intermediate for preparing more complex molecules. Researchers can leverage its reactivity to develop new synthetic pathways that might be difficult to achieve with other starting materials.

The use of computational methods has become increasingly important in modern drug discovery. Advanced computational techniques can predict how different modifications to a molecule will affect its biological activity. By integrating these methods with experimental data, researchers can accelerate the process of identifying promising drug candidates like 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3.

The role of this compound in preclinical studies is also noteworthy. Preclinical research involves testing new drugs in cell cultures and animal models to assess their safety and efficacy before they are tested in humans. Compounds like 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 can provide valuable insights into how potential drugs behave in different biological systems.

In conclusion, 3-(4-Methyl-1H-imidazol-1-yl)-5-trifluoromethylaniline-d3 (CAS No. 1246815-34-8) is a multifaceted compound with significant potential in both academic research and pharmaceutical development. Its unique structural features make it an excellent candidate for exploring structure/activity relationships, developing new therapeutic agents, and advancing synthetic methodologies. As research continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.